Cas no 2228121-87-5 (2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid
• CAS No: 2228121-87-5
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 6440857
• PubChem ID: 165637544
• Update Time: 2025-05-19

2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid
• EN300-1998210
• 2228121-87-5
• 2-amino-2-{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclopropyl}acetic acid

• Inchi： 1S/C9H14N4O2/c10-7(8(14)15)9(1-2-9)3-4-13-6-11-5-12-13/h5-7H,1-4,10H2,(H,14,15)
• InChI Key： KPEOVCIDXZGINM-UHFFFAOYSA-N
• SMILES： OC(C(C1(CCN2C=NC=N2)CC1)N)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 94Ų

Additional information on 2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid

Professional Introduction to 2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic Acid (CAS No. 2228121-87-5)

2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228121-87-5, represents a novel chemical entity with a unique structural framework that has the potential to contribute to advancements in medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including an amino group, a cyclopropyl ring, and a triazole moiety, which collectively contribute to its distinctive chemical properties and biological activities.

The presence of the amino group in the molecular structure of 2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid suggests its potential role as a precursor in the synthesis of more complex pharmaceutical agents. Amino acids are fundamental building blocks in biochemistry and are widely utilized in drug design due to their ability to form hydrogen bonds and interact with biological targets. The incorporation of this group into the compound may enhance its solubility and bioavailability, making it a promising candidate for further exploration in drug development.

Additionally, the cyclopropyl ring is another notable feature of this compound. Cyclopropane derivatives are known for their stability and unique electronic properties, which can influence the reactivity and binding affinity of a molecule. In pharmaceutical applications, cyclopropyl groups have been incorporated into various drug candidates to improve metabolic stability and reduce unwanted side effects. The cyclopropyl moiety in 2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid may contribute to its pharmacokinetic profile, potentially enhancing its efficacy and safety.

The triazole ring is yet another critical component of this compound. Triazoles are heterocyclic aromatic compounds that have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The triazole moiety in 2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid may confer additional biological activities upon the compound, making it a versatile scaffold for developing new therapeutic agents. Recent studies have demonstrated that triazole derivatives can interact with various biological targets, including enzymes and receptors involved in disease pathways.

In recent years, there has been growing interest in the development of novel compounds with dual or multiple functionalities. The combination of an amino group, a cyclopropyl ring, and a triazole moiety in 2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid makes it an intriguing candidate for such applications. Researchers have been exploring the potential of such multifunctional compounds to address complex diseases by targeting multiple pathways simultaneously. This approach has shown promise in preclinical studies, where dual-action drugs have demonstrated improved therapeutic outcomes compared to single-target agents.

The synthesis of 2-amino-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetic acid involves a series of well-designed chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 1-(triazol-labeled)ethylcyclopropane derivatives. These intermediates are then subjected to functional group transformations to introduce the amino group and other necessary modifications. The synthesis requires careful control of reaction conditions to ensure high yields and purity of the final product.

The chemical properties of 2-amino-2-{1-2-(1H-labeled)-ethylcyclopropyl}acetic acid have been thoroughly characterized through various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These analytical methods provide detailed insights into the molecular structure and purity of the compound. Additionally, computational studies have been employed to predict the behavior of this compound in different environments. Molecular modeling techniques help researchers understand how this compound might interact with biological targets at the atomic level.

One of the most exciting aspects of 2228121875 is its potential application in drug discovery. Researchers are increasingly leveraging computational methods to identify promising candidates for further development. Virtual screening techniques have been used to evaluate thousands of compounds based on their predicted binding affinity to specific targets. Among these compounds, 2228121875 has emerged as a standout candidate due to its unique structural features and predicted biological activities.

Preclinical studies have provided initial evidence supporting the therapeutic potential of 2228121875. In vitro assays have demonstrated that this compound can modulate various biological pathways relevant to diseases such as cancer and inflammation. These findings have prompted researchers to design more extensive studies to evaluate its efficacy and safety profile in vivo. Animal models have been utilized to assess how this compound behaves within living organisms and whether it can produce desired therapeutic effects without significant side effects.

The future prospects for 2228121875 are promising given its innovative structure and potential applications in medicine. As research continues to uncover new insights into disease mechanisms and drug action principles，this compound is expected to play an important role in developing next-generation therapeutics。Collaborative efforts between academic institutions，pharmaceutical companies，and regulatory agencies will be essential for advancing its development from preclinical stages toward clinical trials。